Cas no 690245-42-2 (4-(3-chlorobenzenesulfonamido)methyl-N-(furan-2-yl)methylbenzamide)

• Product Name: 4-(3-chlorobenzenesulfonamido)methyl-N-(furan-2-yl)methylbenzamide
• CAS No: 690245-42-2
• MF: C₁₉H₁₇ClN₂O₄S
• MW: 404.867282629013
• CID: 5418606
• Update Time: 2025-05-19

4-(3-chlorobenzenesulfonamido)methyl-N-(furan-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-({[(3-chlorophenyl)sulfonyl]amino}methyl)-N-(2-furylmethyl)benzamide
• 4-(3-chlorobenzenesulfonamido)methyl-N-(furan-2-yl)methylbenzamide

• Inchi： 1S/C19H17ClN2O4S/c20-16-3-1-5-18(11-16)27(24,25)22-12-14-6-8-15(9-7-14)19(23)21-13-17-4-2-10-26-17/h1-11,22H,12-13H2,(H,21,23)
• InChI Key： PRYGYIISYGEZCS-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)C1=CC=C(CNS(C2=CC=CC(Cl)=C2)(=O)=O)C=C1

Additional information on 4-(3-chlorobenzenesulfonamido)methyl-N-(furan-2-yl)methylbenzamide

Introduction to 4-(3-chlorobenzenesulfonamido)methyl-N-(furan-2-yl)methylbenzamide (CAS No. 690245-42-2)

4-(3-chlorobenzenesulfonamido)methyl-N-(furan-2-yl)methylbenzamide is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in the field of pharmaceutical chemistry. This compound, identified by the CAS number 690245-42-2, has garnered significant attention due to its unique chemical properties and its promising role in the development of novel therapeutic agents.

The molecular framework of this compound consists of multiple functional groups, including a benzenesulfonamido moiety, a furanyl group, and a methylbenzamide moiety. These structural elements contribute to its distinct reactivity and interaction with biological targets. The presence of the 3-chlorobenzenesulfonamido group, in particular, introduces a polar and charged region that can facilitate interactions with proteins and other biomolecules, making it a valuable component in drug design.

In recent years, there has been a growing interest in the development of heterocyclic compounds for medicinal applications. The incorporation of the furan-2-yl group into the molecular structure of 4-(3-chlorobenzenesulfonamido)methyl-N-(furan-2-yl)methylbenzamide enhances its potential as a pharmacophore. Furan derivatives are known for their ability to modulate various biological pathways, including those involved in inflammation, pain, and neurodegeneration. This makes the compound a promising candidate for further investigation in these areas.

The benzenesulfonamido moiety further contributes to the compound's pharmacological profile by providing a site for hydrogen bonding and other non-covalent interactions. These interactions are crucial for the compound's binding affinity to biological targets, such as enzymes and receptors. The methyl groups attached to the benzamide portion of the molecule also play a role in modulating solubility and metabolic stability, which are essential factors in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like 4-(3-chlorobenzenesulfonamido)methyl-N-(furan-2-yl)methylbenzamide to various biological targets. These computational studies have provided valuable insights into how the compound interacts with its intended targets at the molecular level. This information has been instrumental in guiding experimental efforts aimed at optimizing its pharmacological properties.

The synthesis of 4-(3-chlorobenzenesulfonamido)methyl-N-(furan-2-yl)methylbenzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been particularly effective in constructing the complex molecular framework of this compound. These techniques allow for precise control over regioselectivity and stereoselectivity, which are critical for achieving the desired pharmacological properties.

In vitro studies have begun to explore the potential therapeutic applications of 4-(3-chlorobenzenesulfonamido)methyl-N-(furan-2-yl)methylbenzamide. Initial results suggest that this compound exhibits promising activity against certain enzymatic targets relevant to inflammatory diseases. Additionally, its ability to interact with specific receptors has been observed, indicating potential applications in neurological disorders. These findings underscore the importance of further investigation into this compound's pharmacological profile.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. Preclinical studies are essential for evaluating the potential therapeutic benefits of compounds like 4-(3-chlorobenzenesulfonamido)methyl-N-(furan-2-yl)methylbenzamide before they can be considered for clinical trials. These studies provide critical data on pharmacokinetics, toxicity, and mechanism of action, which are essential for determining whether a compound is suitable for further development.

The integration of cutting-edge technologies into drug discovery has significantly accelerated the process of identifying promising candidates like 4-(3-chlorobenzenesulfonamido)methyl-N-(furan-2-yl)methylbenzamide. High-throughput screening (HTS) techniques allow researchers to rapidly test thousands of compounds against various biological targets, enabling the identification of those with the highest potential for therapeutic efficacy. Additionally, machine learning algorithms have been employed to predict properties such as solubility and metabolic stability, further refining the selection process.

The future prospects for 4-(3-chlorobenzenesulfonamido)methyl-N-(furan-2-yl)methylbenzamide are promising, given its unique structural features and potential applications in medicinal chemistry. Ongoing research aims to optimize its pharmacological properties through structural modifications and synthetic enhancements. Collaborative efforts between academic institutions and pharmaceutical companies are likely to play a crucial role in advancing this compound towards clinical development.